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Introduction

Organoids, three-dimensional self-organizing structures derived from stem cells, have emerged
as powerful in vitro models for studying organ development, disease modeling, and drug
discovery. The faithful recapitulation of in vivo organogenesis in organoid systems relies on the
precise control of key signaling pathways. Among these, the a-Retinoic acid (RA) signaling
pathway plays a pivotal role in orchestrating cell proliferation, differentiation, and patterning
across a spectrum of organoid types. This technical guide provides an in-depth exploration of
the function of a-Retinoic acid in organoid development, with a focus on intestinal, kidney, lung,
and retinal organoids. It is intended for researchers, scientists, and drug development
professionals seeking to leverage RA signaling for the improved generation and application of
organoid models.

Core Principles of Retinoic Acid Signaling

Retinoic acid, a metabolite of vitamin A, is a potent morphogen that regulates gene expression
by binding to nuclear receptors. The canonical RA signaling pathway involves the following key
steps:
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» Synthesis and Transport: All-trans-retinoic acid (ATRA), the most biologically active isomer, is
synthesized from retinol within the cytoplasm. It is then transported into the nucleus, a
process facilitated by cellular retinoic acid-binding proteins (CRABPS).

o Receptor Binding and Heterodimerization: In the nucleus, ATRA binds to the Retinoic Acid
Receptor (RAR), which forms a heterodimer with the Retinoid X Receptor (RXR).[1]

o Gene Transcription: The RA-RAR/RXR complex binds to specific DNA sequences known as
Retinoic Acid Response Elements (RARES) in the promoter regions of target genes.[1] This
binding event recruits co-activators and initiates the transcription of downstream genes that
control various cellular processes.

The cellular response to RA is tightly regulated by the expression of synthesizing and
degrading enzymes, creating precise spatial and temporal gradients of RA that are crucial for
embryonic development.

Function of a-Retinoic Acid in Key Organoid
Systems

The influence of a-Retinoic acid on organoid development is context-dependent, with distinct
effects observed in different organoid types.

Intestinal Organoids

In human pluripotent stem cell (hPSC)-derived intestinal organoids, treatment with ATRA has
been shown to significantly enhance their growth, patterning, and cellular composition.[2][3][4]

o Improved Growth and Efficiency: RA treatment increases the efficiency of organoid formation
and promotes epithelial growth.[2][3][4]

o Enhanced Patterning: RA induces the expression of midgut markers, contributing to the
proper patterning of the intestinal epithelium.[2]

¢ Cellular Composition: It enriches for intestinal subepithelial myofibroblasts (ISEMFs) and
enhances enterocyte differentiation.[2][5] Concurrently, it reduces neuronal contamination
within the organoids.[2]
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Kidney Organoids

RA signaling is critical for the proper development of kidney organoids, particularly in
establishing the complex lineages of the nephron and collecting duct.

Dual Lineage Induction: Short-term activation of RA signaling during the early intermediate
mesoderm stage co-induces anterior and posterior intermediate mesoderm lineages.[6][7]
This allows for the formation of kidney organoids containing complete nephron segments
without the need for co-culture with ureteric bud (UB) cells.[6][7]

Paracrine Signaling: In the developing kidney, RA signaling relies on a paracrine mechanism
where stromal mesenchyme produces RA that acts on the adjacent ureteric bud cells to
regulate the expression of the Ret gene, which is crucial for branching morphogenesis.[8]

Lung Organoids

The role of RA in lung organoid development is more nuanced, highlighting a balance between
progenitor cell proliferation and differentiation.

Inhibition of Proliferation: Contrary to its effects in some other systems, ATRA has been
found to decrease the size of both mouse and human lung organoids by inhibiting epithelial
proliferation.[9][10]

Regulation of Differentiation: Inhibition of the RA pathway, while increasing organoid size,
concurrently suppresses alveolar and airway differentiation.[9][10] This effect is mediated
through the activation of the YAP pathway and epithelial-mesenchymal FGF signaling.[9][11]
This suggests that transient inhibition of RA signaling followed by its restoration could be a
strategy to first expand the progenitor pool and then drive differentiation.

Retinal Organoids

In the development of retinal organoids, RA plays a crucial role in photoreceptor differentiation
and the overall structural organization.

» Photoreceptor Differentiation: The timing of RA application is critical. Its presence can delay
the initial stages of photoreceptor differentiation.[12][13]
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» Structural Organization: At later stages, RA treatment leads to the generation of mature
retinal organoids with a well-structured and stratified photoreceptor layer, predominantly
composed of rods.[12][13] In contrast, the absence of RA results in cone-rich organoids with
a less organized photoreceptor layer.[12][13]

Quantitative Data Summary

The following tables summarize the quantitative effects of a-Retinoic acid treatment on various
organoid systems as reported in the literature.
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Experimental Protocols

This section provides detailed methodologies for the application of a-Retinoic acid in the

development of different organoid types.
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Protocol 1: Treatment of Human Intestinal Organoids
with ATRA

This protocol is adapted from studies demonstrating improved growth and patterning of human
intestinal organoids.[2]

Materials:

Human pluripotent stem cells (hPSCs)
o Matrigel®

e Advanced DMEM/F12

e B27 Supplement

e N2 Supplement

e GlutaMAX™
 Penicillin-Streptomycin

e EGF (100 ng/mL)

 All-trans retinoic acid (ATRA), 1 mM stock in DMSO
e DMSO (vehicle control)

Procedure:

¢ Generation of Human Intestinal Organoids (HIOs): Generate HIOs from hPSCs using an
established protocol. Briefly, differentiate hPSCs to definitive endoderm, then pattern to
posterior foregut spheroids.

o Embedding and Initial Culture: Embed the spheroids in Matrigel® domes and culture in HIO
growth medium (Advanced DMEM/F12, B27, N2, GlutaMAX™, Penicillin-Streptomycin, and
100 ng/mL EGF).
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e ATRA Treatment:

o Prepare HIO growth medium containing the desired final concentration of ATRA (e.g., 1
pMM). A vehicle control medium with an equivalent concentration of DMSO should also be

prepared.

o Starting from the day of embedding, replace the medium every 2-3 days with either the
ATRA-containing medium or the vehicle control medium.

e Long-term Culture and Analysis: Continue the culture for the desired period (e.g., up to 35
days).[2]

e Analysis: Harvest organoids for analysis at different time points.

o

Morphology: Assess organoid size and budding efficiency using brightfield microscopy.

[¢]

Immunofluorescence: Fix, permeabilize, and stain whole-mount organoids or cryosections
for markers such as CDX2 (pan-intestinal epithelium), E-cadherin (epithelial marker),
GATA4 (proximal intestinal marker), and TUBB3 (neuronal marker).[2]

o

Quantitative PCR (gPCR): Extract RNA and perform gPCR for genes related to intestinal
lineage specification and RA signaling.

o

RNA-sequencing: For a comprehensive analysis of gene expression changes.[2]

Protocol 2: Modulation of RA Signaling in Lung
Organoids

This protocol is based on studies investigating the role of RA in balancing progenitor cell
growth and differentiation in mouse and human lung organoids.[9][14]

Materials:
e Primary mouse or human lung epithelial cells
o Fibroblast feeder cells (e.g., MRC-5)

e Matrigel®
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e DMEM/F-12 medium

o Defined Keratinocyte-SFM

e N2 Supplement

e B27 Supplement

o N-acetylcysteine

« EGF

e FGF10

. FGF7

» Noggin

e R-spondin 1

e CHIR99021

o SB431542

e Y-27632

 All-trans retinoic acid (ATRA), 10 nM in normal organoid media

e BMS493 (RAR inverse agonist), 2 uM stock in DMSO

e DMSO (vehicle control)

Procedure:

« |solation and Co-culture: Isolate primary lung epithelial cells and co-culture them with
fibroblast feeder cells.

e Organoid Formation: Embed the cell suspension in Matrigel® and culture in lung organoid
growth medium.
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e RA Pathway Modulation:

o ATRA Stimulation: To assess the effect of increased RA signaling, culture organoids in
ATRA-free medium supplemented with 100 nM ATRA from day O onwards.[14]

o RA Pathway Inhibition: To inhibit RA signaling, add BMS493 to the normal organoid
medium (containing 10 nM ATRA) to a final concentration of 2 pM.[14] A vehicle control
with DMSO should be run in parallel.

e Culture and Analysis: Culture the organoids for up to 14 days, replacing the medium every 2-
3 days.

e Analysis:

o Organoid Size and Number: Measure the diameter and count the number of organoids at
different time points using imaging software.[14]

o Immunofluorescence: Stain for markers of proliferation (Ki67), alveolar differentiation
(SFTPC), and airway differentiation (acetylated tubulin).[16]

o gPCR: Analyze the expression of YAP pathway target genes (e.g., Tead4, Kif23, Ccna2)
and differentiation markers.[4]

Protocol 3: Retinoic Acid Treatment for Retinal Organoid
Maturation

This protocol is adapted from studies aiming to improve the structure and photoreceptor
composition of human retinal organoids.[12][13]

Materials:

e Human induced pluripotent stem cells (hiPSCs)
e DMEM/F12 medium

o Fetal Bovine Serum (FBS)

e B27 Supplement (with and without vitamin A)
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N-2 Supplement

Taurine

All-trans retinoic acid (RA), 1 uM stock in DMSO

DMSO (vehicle control)

Procedure:

o Generation of Retinal Organoids: Generate retinal organoids from hiPSCs using a 2D-3D
differentiation method.

e Initial Culture: Culture the organoids in DMEM/F12 medium. From day 35, add FBS.

e RA Supplementation:

[¢]

At day 42, supplement the culture medium with 100 uM taurine.

[e]

At day 65, switch to B27 supplement without vitamin A and add 1 uM RA to the medium.
[12]

[e]

At day 85, supplement the medium with 1% N-2.

o

At day 120, remove RA from the culture medium.[12]

e Long-term Maturation: Continue to culture the organoids, changing the medium twice a
week.

e Analysis:

o Gene Expression: Perform gPCR analysis for photoreceptor-specific genes at various time
points.

o Immunofluorescence: Stain cryosections of the organoids for markers of retinal cell types,
such as rhodopsin (rods) and L/M-opsin (cones).

o Electron Microscopy: Analyze the ultrastructure of the photoreceptor outer segments.
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Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the core retinoic acid
signaling pathway and a typical experimental workflow for studying its effects on organoid
development.

Signaling Pathway Diagrams
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Retinoic Acid Signaling Pathway in Organoid Development
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Caption: Canonical retinoic acid signaling pathway and its crosstalk.
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Experimental Workflow for RA Treatment of Organoids
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Caption: A generalized experimental workflow for studying RA in organoids.
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Conclusion

o-Retinoic acid is an indispensable signaling molecule in the development and maturation of a
wide array of organoids. Its ability to influence cell fate decisions, promote patterning, and
regulate the balance between proliferation and differentiation makes it a powerful tool for
researchers. A thorough understanding of the context-dependent functions of RA and the
precise application of RA pathway modulators, as outlined in this guide, will be instrumental in
advancing organoid technology and its applications in basic research and regenerative
medicine. The provided protocols and conceptual frameworks serve as a starting point for the
rational design of experiments aimed at harnessing the potent effects of retinoic acid to
generate more physiologically relevant and robust organoid models.
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» To cite this document: BenchChem. [The Role of a-Retinoic Acid in Organoid Development:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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